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Compound of Interest

Compound Name: 3,4-Dibromoanisole

Cat. No.: B1589524

An In-Depth Technical Guide to 3,4-Dibromoanisole

This technical guide provides comprehensive information on 3,4-Dibromoanisole, including its
chemical identifiers, physical properties, synthesis protocols, and its role as a synthetic
intermediate in research and drug development.

Chemical Identification
IUPAC Name: 1,2-dibromo-4-methoxybenzene[1]
CAS Number: 62415-74-1[1][2][3]

Synonyms: 3,4-Dibromoanisole, 1,2-Dibromo-4-methoxybenzene, 3,4-Dibromophenyl methyl
ether[1][3]

Physicochemical Properties

The following table summarizes the key computed physicochemical properties of 3,4-
Dibromoanisole.
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Property Value Reference
Molecular Formula C7HeBr20 PubChem[1]
Molecular Weight 265.93 g/mol PubChem[1]
Monoisotopic Mass 263.87854 Da PubChem[1]

Computed by XLogP3 3.0

XLogP3 3.3

(PubChem)[1]

Computed by Cactvs 3.4.6.11
Hydrogen Bond Donor Count 0

(PubChem)[1]
Hydrogen Bond Acceptor 1 Computed by Cactvs 3.4.6.11
Count (PubChem)[1]

Computed by Cactvs 3.4.6.11
Rotatable Bond Count 1

(PubChem)[1]

Exact Mass

265.87649 Da

Computed by PubChem 2.1[1]

Topological Polar Surface Area

9.2 A2

Computed by Cactvs 3.4.6.11
(PubChem)[1]

Heavy Atom Count

10

Computed by PubChem[1]

Solubility

Very slightly soluble (0.24 g/L
at 25°C)

Guidechem[3]

Experimental Protocols
Synthesis of 3,4-Dibromoanisole

A common method for the synthesis of 3,4-Dibromoanisole involves the bromination of m-

bromoanisole.[2]

Materials:

e m-Bromoanisole (0.2 mmol)

e N-bromosuccinimide (NBS) (1.5 eq., 0.3 mmol)
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e Catalyst (10 mol%, 0.02 mmol)

e Acetonitrile (CHsCN) (1.0 mL)

o Saturated sodium thiosulfate (Na2S203) aqueous solution
o Ethyl acetate

» Saturated saline solution

¢ Anhydrous sodium sulfate (Naz2S0a)

o Petroleum ether/dichloromethane (5:1, v/v)

Procedure:

» To a reaction tube, sequentially add N-bromosuccinimide (NBS), the catalyst, and
acetonitrile.[2]

e Add m-bromoanisole to the reaction mixture.[2]

e Stir the mixture at room temperature for 12 hours, protected from light.[2]

e Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (2 mL).[2]
o Extract the mixture with ethyl acetate (3 x 5 mL).[2]

e Combine the organic phases and wash with saturated saline solution (10 mL).[2]

e Dry the organic phase over anhydrous sodium sulfate and filter.[2]

o Concentrate the filtrate under reduced pressure.[2]

» Purify the residue by flash chromatography on a silica gel column using a petroleum
ether/dichloromethane (5:1, v/v) eluent to yield the final product, 3,4-dibromoanisole.[2]

Visualizations
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Experimental Workflow: Synthesis of 3,4-
Dibromoanisole

Reactants & Reagents
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Caption: Workflow for the synthesis of 3,4-Dibromoanisole.

Role in Drug Discovery

3,4-Dibromoanisole is not typically used for its direct biological activity but serves as a
versatile starting material for synthesizing more complex, biologically active molecules. Its
bromine atoms are suitable for various cross-coupling reactions, enabling the construction of
diverse molecular scaffolds for drug discovery.
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Caption: Role of 3,4-Dibromoanisole as a building block in drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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